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Compound of Interest

Compound Name: MHY-1685

CAS No.: 27406-31-1

Cat. No.: B2859007

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

MHY-1685, a potent mTOR inhibitor utilized in advanced biomedical research. Adherence to

these protocols is critical to ensure personal safety and maintain a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
MHY-1685 is classified with acute oral toxicity (Category 4) and is suspected of damaging

fertility or the unborn child (Category 2). Appropriate personal protective equipment is

mandatory to prevent exposure.
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Protection Type Specific Recommendations Additional Guidance

Eye/Face Protection

Safety glasses with side-

shields, or chemical safety

goggles.

Use of a face shield is

recommended when there is a

splash hazard.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), and a lab

coat or protective suit.

Ensure gloves are inspected

prior to use and changed

frequently, especially after

direct contact. Contaminated

clothing should be removed

immediately and washed

before reuse.[1]

Respiratory Protection

Not typically required when

handled in a well-ventilated

area or a chemical fume hood.

If dusts are generated and

ventilation is inadequate, a

NIOSH-approved particulate

respirator should be worn.

Hand Protection
Chemical-resistant gloves

must be worn.

Wash hands thoroughly with

soap and water after handling.

[2]

Operational Plan for Safe Handling
A systematic approach to handling MHY-1685 is crucial to minimize risk. The following step-by-

step process should be followed:

1. Preparation:

Ensure all necessary PPE is available and in good condition.
Verify that a chemical fume hood is operational.
Have an emergency eye wash station and safety shower readily accessible.
Prepare all necessary equipment and reagents before handling the compound.

2. Handling:

All handling of MHY-1685 powder should be conducted within a certified chemical fume hood
to avoid inhalation of dust.
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Avoid direct contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the designated handling area.
Use dedicated equipment (spatulas, weighing paper, etc.) and clean it thoroughly after use.

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention.
Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention if irritation develops.
Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
Proper disposal of MHY-1685 and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Chemical: Dispose of MHY-1685 in accordance with all applicable federal, state, and

local regulations. It should be treated as hazardous waste and disposed of through a

licensed waste disposal company.

Contaminated Materials: All disposable materials that have come into contact with MHY-
1685, such as gloves, weighing paper, and pipette tips, should be collected in a designated,

sealed hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The empty, rinsed container can then be disposed of

as non-hazardous waste, or as required by local regulations.

Experimental Workflow for Safe Handling of MHY-
1685
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Caption: Workflow for the safe handling and disposal of MHY-1685.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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